Cas no 2580233-37-8 (1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride)

• Product Name: 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
• CAS No: 2580233-37-8
• MF: C₅H₁₂Cl₂N₄
• MW: 199.0815782547
• MDL: MFCD33020355
• CID: 5662636
• PubChem ID: 155858730
• Update Time: 2025-07-02

1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Ethyl-2H-triazol-4-yl)methanamine;dihydrochloride
• 2580233-37-8
• 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride
• Z4890705675
• EN300-27717730

• MDL： MFCD33020355
• Inchi： 1S/C5H10N4.2ClH/c1-2-4-5(3-6)8-9-7-4;;/h2-3,6H2,1H3,(H,7,8,9);2*1H
• InChI Key： QYLFDTOXGFZMLA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1=C(C(CN)=NN1)CC

Computed Properties

• Exact Mass: 198.0439018g/mol
• Monoisotopic Mass: 198.0439018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6Ų

Additional information on 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride (CAS No. 2580233-37-8)

1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride (CAS No. 2580233-37-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for novel therapeutics, given its amine-functionalized triazole core, which is a common motif in bioactive molecules.

The molecular structure of 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride features an ethyl-substituted triazole ring coupled with a methanamine group, which enhances its reactivity and solubility in aqueous environments. This makes it a valuable candidate for click chemistry applications, a technique widely used in bioconjugation and polymer science. The dihydrochloride salt form further improves its stability, making it suitable for long-term storage and handling in laboratory settings.

In recent years, the demand for triazole derivatives has surged, driven by their role in developing antiviral, antibacterial, and anticancer agents. 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride is no exception, with preliminary studies suggesting its utility in modulating enzyme activity and protein interactions. Its pharmacokinetic properties, such as bioavailability and metabolic stability, are currently under investigation, aligning with the growing trend of precision medicine and targeted therapy.

From a synthetic chemistry perspective, the compound's CAS No. 2580233-37-8 serves as a critical identifier for researchers sourcing high-purity reagents. Its synthesis typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a hallmark of click chemistry, followed by amine functionalization and salt formation. This process underscores the compound's alignment with green chemistry principles, as it minimizes waste and maximizes efficiency—a key concern for modern laboratories.

The versatility of 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride extends to material science, where its triazole scaffold contributes to the development of smart polymers and nanomaterials. Its ability to form stable hydrogen bonds and coordinate with metal ions makes it a promising candidate for catalysis and sensor applications. These interdisciplinary applications highlight its relevance in addressing contemporary challenges in sustainable technology and industrial innovation.

As the scientific community continues to explore the potential of 1,2,3-triazole derivatives, 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride stands out as a compound of interest. Its structural modularity and bioactive potential make it a focal point for researchers aiming to develop next-generation therapeutic agents and functional materials. With ongoing advancements in computational chemistry and high-throughput screening, the compound's full range of applications is yet to be uncovered.

In conclusion, 1-(5-ethyl-1H-1,2,3-triazol-4-yl)methanamine dihydrochloride (CAS No. 2580233-37-8) represents a compelling example of how heterocyclic chemistry drives innovation across multiple scientific disciplines. Its integration into drug discovery, material science, and catalysis underscores its importance in both academic and industrial research. As interest in sustainable chemistry and tailored therapeutics grows, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.